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Compound of Interest

Compound Name: Paxilline

Cat. No.: B040905 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Paxilline is a potent, reversible inhibitor of the large-conductance Ca2+-activated

potassium (BK) channels, making it a critical tool in neuroscience, pharmacology, and

physiology research[1][2][3]. For reproducible and accurate experimental results, it is

imperative to prepare and store paxilline stock solutions correctly to ensure their stability and

concentration. Dimethyl sulfoxide (DMSO) is the most common solvent for preparing high-

concentration stock solutions of paxilline due to its high solubilizing capacity[1]. This document

provides a detailed protocol for the preparation, handling, and storage of paxilline in DMSO to

maintain its integrity over time.

Quantitative Data Summary
The solubility and stability of paxilline in DMSO can vary slightly based on the purity of the

compound and the solvent, as well as handling procedures. The following table summarizes

key quantitative data from various suppliers and research articles.
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Parameter Value Notes Source

Molecular Weight 435.56 g/mol - [4]

Solubility in DMSO 30 - 100 mg/mL

Higher concentrations

(up to 100 mg/mL or

229.59 mM) may

require sonication to

fully dissolve.

[1][3][4][5][6]

Recommended Stock

Conc.
10 - 20 mM

A 20 mM stock

solution is commonly

used in research.

[7]

Storage Temperature -20°C or -80°C - [5][6]

Stock Solution

Stability

-20°C: 1 year -80°C: 2

years

Stability is enhanced

by aliquoting to avoid

freeze-thaw cycles.

Some sources

suggest shorter

periods (e.g., 1 month

at -20°C).

[5][8][9]

Solid Compound

Stability
≥ 4 years at -20°C

Store the crystalline

solid protected from

light and moisture.

[1]

Experimental Protocols
Materials and Equipment

Paxilline (crystalline solid, ≥98% purity)[1]

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Analytical balance

Sterile microcentrifuge tubes or amber glass vials
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Vortex mixer

Bath sonicator

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

(Optional) Inert gas (e.g., Argon or Nitrogen) cylinder with a fine-nozzle dispenser

Safety Precautions
Paxilline is a mycotoxin and should be handled with care[10][11]. Always wear appropriate

PPE. Handle the solid powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation. Consult the Safety Data Sheet (SDS) for complete safety information before use[1].

Protocol for Preparing a 20 mM Paxilline Stock Solution
This protocol provides instructions for preparing 1 mL of a 20 mM stock solution. Adjust

volumes and mass as needed for different concentrations or volumes.

Equilibration: Allow the vial of solid paxilline to equilibrate to room temperature for at least

15-20 minutes before opening to prevent moisture condensation.

Weighing: Tare a sterile microcentrifuge tube or vial on an analytical balance. Carefully weigh

8.71 mg of paxilline (Molecular Weight = 435.56 g/mol ) and add it to the tube.

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Mass = 0.020 mol/L * 0.001 L * 435.56 g/mol * 1000 = 8.71 mg

Solubilization: Add 1 mL of anhydrous DMSO to the vial containing the paxilline solid.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the solid is not fully

dissolved, place the vial in a bath sonicator at room temperature and sonicate for 10-15

minutes or until the solution is clear[5][6]. Visually inspect the solution against a light source

to ensure no particulates are present.
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Inert Gas Purge (Optional but Recommended): To enhance long-term stability by preventing

oxidation, gently flush the headspace of the vial with an inert gas like argon or nitrogen

before sealing[1].

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile, tightly sealed

microcentrifuge tubes[5][9].

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -20°C for up to one year or at -80°C for up to two years[5].

Handling and Use
When ready to use, remove a single aliquot from the freezer and allow it to thaw completely

at room temperature.

Vortex the tube briefly to ensure a homogenous solution before making dilutions.

Dilute the DMSO stock solution into the desired aqueous buffer or cell culture medium

immediately before the experiment.

Note that paxilline is sparingly soluble in aqueous buffers; therefore, working solutions

should be prepared fresh and used on the same day to avoid precipitation[1][7]. The final

concentration of DMSO in assays should be kept low (typically <0.5%) to avoid solvent-

induced artifacts[9].
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Preparation

Storage & Handling

Start: Equilibrate Paxilline Solid

1. Weigh 8.71 mg Paxilline

2. Add 1 mL Anhydrous DMSO

3. Vortex & Sonicate Until Clear

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Thaw, Vortex, and Dilute for Experiment

Click to download full resolution via product page

Caption: Workflow for preparing a stable paxilline stock solution.
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Factors Decreasing StabilityMitigation Strategies

Paxilline Stock
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Caption: Factors influencing the stability of paxilline in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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